Cas no 61151-04-0 (Phenol, 2,6-bis[(butylthio)methyl]-4-nitro-)

Phenol, 2,6-bis[(butylthio)methyl]-4-nitro- structure
61151-04-0 structure
Product name:Phenol, 2,6-bis[(butylthio)methyl]-4-nitro-
CAS No:61151-04-0
MF:C16H25NO3S2
MW:343.504602193832
CID:490523
PubChem ID:71398951

Phenol, 2,6-bis[(butylthio)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-bis[(butylthio)methyl]-4-nitro-
    • 2,6-bis(butylsulfanylmethyl)-4-nitrophenol
    • DTXSID30820339
    • 61151-04-0
    • 2,6-BIS[(BUTYLSULFANYL)METHYL]-4-NITROPHENOL
    • Inchi: InChI=1S/C16H25NO3S2/c1-3-5-7-21-11-13-9-15(17(19)20)10-14(16(13)18)12-22-8-6-4-2/h9-10,18H,3-8,11-12H2,1-2H3
    • InChI Key: PDMVXPKYWSGAOV-UHFFFAOYSA-N
    • SMILES: CCCCSCC1=CC(=CC(=C1O)CSCCCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 343.12775
  • Monoisotopic Mass: 343.12758601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 63.37

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